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Compound of Interest

Compound Name: Echinophyllin C

Cat. No.: B021605

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the fundamental molecular characteristics
of Echinophyllin C, a diterpenoid natural product. The information presented herein is
intended to serve as a foundational reference for professionals engaged in chemical biology,
natural product synthesis, and drug discovery.

Molecular Data Summary

The core physicochemical properties of Echinophyllin C are detailed in the table below. This
information is critical for a range of applications, from analytical characterization to
computational modeling and experimental design.

Parameter Value Source
Chemical Formula C20H29NO3 [1]
Molecular Weight 331.4 g/mol [1]
Alternate Molecular Weight 331.45 g/mol [2]
CAS Number 310433-44-4 [1103114]

Echinophyllin C is a diterpenoid isolated from species such as Callicarpa pedunculata[2]. As a
bioactive secondary metabolite, its unique structure is of interest to researchers exploring novel
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therapeutic agents. The compound is noted for its complex molecular architecture, which
presents opportunities for further investigation into its biological activities and potential
applications.

Key Identifiers and Relationships

The following diagram illustrates the relationship between Echinophyllin C and its primary
chemical identifiers, providing a clear visual representation of its core data.

Caption: Relationship between Echinophyllin C and its key molecular identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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